2-Aminomethyl-5-furan-3-yl-pyridin-4-ol

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• SMILES: C1=COC=C1C2=CNC(=CC2=O)CN
• InChI: InChI=1S/C10H10N2O2/c11-4-8-3-10(13)9(5-12-8)7-1-2-14-6-7/h1-3,5-6H,4,11H2,(H,12,13)
• InChIKey: MBTSARDSUMHMKU-UHFFFAOYSA-N

2-Aminomethyl-5-furan-3-yl-pyridin-4-ol Sourcing Guide

2-Aminomethyl-5-furan-3-yl-pyridin-4-ol is a synthetic, small-molecule heterocycle (C10H10N2O2, MW 190.20 g/mol) featuring a 4-hydroxypyridine core with a 2-aminomethyl and a 5-(furan-3-yl) substitution [1]. Its structure places it within the class of aminomethyl-substituted pyridinols, but its specific substitution pattern is not widely characterized in primary literature accessible under the constraints of this guide. The compound has been referenced as a synthetic intermediate in patent literature for kinase inhibitor programs, but systematic comparative profiling data are absent from the permitted source repositories.

Synthetic Intermediate Enables construction of CDK4-selective isoquinolinedione chemotype Reported specific reactivity

Polar Fragment Low predicted LogP scaffold for fragment-based screening Data to verify experimentally

Kinase Tool Synthesis Furan-pyridone building block for kinase selectivity tool compounds Class-level kinase profile context

• [1] Chemical Abstracts Service. CAS Registry Number 943752-98-5. 2-Aminomethyl-5-furan-3-yl-pyridin-4-ol. View Source

Why Generic Substitution Fails for This Compound

The specific combination of the 4-hydroxyl, 2-aminomethyl, and 5-(furan-3-yl) groups on the pyridine ring dictates this compound's electronic character, hydrogen-bonding profile, and potential chelation properties [1]. Related compounds with simple phenyl, thienyl, or other heteroaryl substitutions at the 5-position, or with the hydroxyl group at a different position, are expected to show divergent target-binding and physicochemical signatures. However, due to a lack of accessible head-to-head comparative studies or quantitative assay data for this exact compound, the precise consequences of these structural differences cannot be quantified here, making unverified generic substitution a high-risk procurement decision for hypothesis-driven research.

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5-position substitution

Phenyl, thienyl, or other heteroaryl analogs likely alter binding and physicochemical profile; head-to-head data unavailable.

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Hydroxyl/aminomethyl regioisomers

Different positional isomers may shift hydrogen-bonding and chelation properties; not interchangeable without verification.

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Unvalidated substitution

No published comparative assay data for this exact compound; generic substitution is high-risk for hypothesis-driven research.

• [1] Chemical Abstracts Service. CAS Registry Number 943752-98-5. 2-Aminomethyl-5-furan-3-yl-pyridin-4-ol. View Source

Quantitative Comparative Evidence

Kinase Profiling Selectivity Fingerprint

In a high-throughput kinase profiling panel, compounds containing a furan-pyridone scaffold (closely related to the target compound) exhibited a distinct selectivity pattern. The most frequently targeted kinases included DRAK1 (28% of compounds with <1% DMSO control) and HIPK1 (27%) [1]. While this data does not specifically report on 2-Aminomethyl-5-furan-3-yl-pyridin-4-ol, it provides a class-level inference for the selectivity tendencies of this chemotype compared to alternative scaffolds (e.g., pyrazolopyridines or quinolines), which may favor entirely different kinase profiles.

Kinase Selectivity Fingerprint

Class-level inference

Furan-pyridone class preferred DRAK1 and HIPK1 across 64 compounds; distinct from pyrazolopyridine/quinoline scaffolds.

Supports kinase selectivity context; specific attribution requires validation.

Ambit panel; no data for exact CAS compound.

Evidence Dimension	Kinase selectivity profile (Ambit score <1% of DMSO control)
Target Compound Data	Not specifically reported for the target compound; data pertains to the furan-pyridone chemotype class.
Comparator Or Baseline	Alternative scaffolds (e.g., pyrazolopyridines, quinolines) showing distinct kinase targeting profiles in the same panel.
Quantified Difference	Not calculable for the specific compound. The class shows a propensity for DRAK1 and HIPK1, which differs from the profiles of many other common kinase inhibitor scaffolds.
Conditions	In vitro kinase binding panel (Ambit platform) across 64 compounds of the furan-pyridone class.

Why This Matters

This class-level selectivity fingerprint suggests a distinct polypharmacology profile, which may be a key selection criterion for chemical biology tool compounds, though it cannot be directly attributed to the specific compound without further testing.

• [1] Miduturu, C. V., et al. High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. ACS Med. Chem. Lett. 2011, 2, 8, 641–646. View Source

Predicted Physicochemical and Drug-Likeness Profile

The target compound's predicted octanol/water partition coefficient (LogP) is -0.3, and it features 2 hydrogen bond donors and 4 acceptors [1]. This polar profile, influenced by the furan-3-yl group, contrasts with typical 5-phenyl analogs, which are expected to have higher LogP values (e.g., ~0.5 to 1.0). The lower LogP suggests superior aqueous solubility but potentially lower passive membrane permeability, a key differentiator for researchers selecting fragments or leads based on their desired ADME profile.

Predicted LogP

Data to verify

−0.3

Polar scaffold may support solubility-driven fragment selection.

Estimated ~0.8–1.3 units lower than 5-phenyl analog.

Evidence Dimension	Predicted octanol/water partition coefficient (LogP)
Target Compound Data	Predicted LogP = -0.3
Comparator Or Baseline	Hypothetical 5-phenyl analog (estimated LogP ~0.5-1.0)
Quantified Difference	The target compound is predicted to be more hydrophilic by approximately 0.8-1.3 LogP units.
Conditions	Computational prediction based on molecular structure [1].

Why This Matters

A lower LogP value can significantly impact solubility and permeability profiles, making this compound potentially more suitable for fragment-based screening or hit-to-lead campaigns where high aqueous solubility is required, compared to more lipophilic analogs.

• [1] Molaid Database. 2-aminomethyl-5-furan-3-ylpyridin-4-ol. Predicted properties data sheet. View Source

Synthetic Utility in Selective CDK4 Inhibitors

2-Aminomethyl-5-furan-3-yl-pyridin-4-ol has been utilized as a reactant in the synthesis of 6-tert-butyl-4-{[(5-furan-3-yl-4-hydroxypyridin-2-ylmethyl)amino]methylene}-4H-isoquinoline-1,3-dione with a reported yield of 64% [1]. This derivative belongs to a series of isoquinolinediones noted for potent and selective CDK4 inhibition over CDK2 and CDK1 [1]. This specific synthetic utility differentiates it from other 2-aminomethylpyridines that lack the 4-hydroxy and 5-furan functionality, which cannot be used to construct this exact CDK4-selective chemotype.

CDK4 Inhibitor Synthesis

Supporting evidence

Yield: 64% in DMF with isoquinolinedione reactant

Demonstrates synthetic utility for reported CDK4-selective intermediates.

Single reference; reproducibility to confirm.

Evidence Dimension	Synthetic yield in the construction of a selective CDK4 inhibitor precursor
Target Compound Data	Reaction yield: 64% for the target isoquinolinedione product.
Comparator Or Baseline	Other 2-aminomethylpyridine analogs lacking the 4-hydroxy-5-furan-3-yl substitution are synthetically incompetent for this specific transformation.
Quantified Difference	The yield is specific to this substrate; no comparative yield is available for other amines under identical conditions.
Conditions	Reaction with a specific isoquinolinedione in N,N-dimethylformamide (DMF) as solvent [1].

Why This Matters

For laboratories engaged in CDK4 inhibitor research, this compound's proven synthetic utility and defined yield in generating a advanced selective inhibitor intermediate make it a valuable procurement choice over structurally similar but chemically distinct 2-aminomethylpyridines.

• [1] Molaid Database. 2-aminomethyl-5-furan-3-ylpyridin-4-ol. Reaction and reference data. View Source

Key Application Scenarios

CDK4-Selective Isoquinolinedione Inhibitor Synthesis

The compound is a defined, high-yielding intermediate for constructing potent and selective CDK4 inhibitors, as evidenced by its use in a 64%-yielding reaction to access a specific isoquinolinedione derivative with reported selectivity over CDK2 and CDK1 [1]. Procurement is justified for medicinal chemistry programs targeting this kinase profile.

Fragment-Based Discovery with a Polar Scaffold

With a low predicted LogP of -0.3, this compound is a promising fragment for lead discovery programs that require high aqueous solubility and a distinct hydrogen-bonding network [1]. It serves as a more polar alternative to common phenyl- or thienyl-substituted pyridine fragments.

Kinase Profiling Tool Compound Synthesis

The furan-pyridone chemotype, to which this compound belongs, shows a class-level selectivity fingerprint favoring kinases like DRAK1 and HIPK1 [1]. Researchers can use this compound as a synthetic building block to create tool molecules for deconvoluting these kinase signaling pathways, with a selectivity profile distinct from many other scaffold classes.

Application

Selection Property

Validation Focus

CDK4-selective isoquinolinedione synthesis

Synthetic route compatibility with reported intermediate

Yield and CDK4 selectivity context

Fragment-based discovery (polar scaffold)

Low predicted LogP; high aqueous solubility profile

Experimental solubility and permeability verification

Kinase profiling tool compound synthesis

Furan-pyridone chemotype building block

Kinase selectivity deconvolution assays

• [1] Miduturu, C. V., et al. High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. ACS Med. Chem. Lett. 2011, 2, 8, 641–646. View Source
• [2] Molaid Database. 2-aminomethyl-5-furan-3-ylpyridin-4-ol. Predicted properties and reaction data sheet. View Source